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Compound of Interest

1-(Aminomethyl)cyclopentanol
Compound Name:
hydrochloride

Cat. No. B1288592

For Researchers, Scientists, and Drug Development Professionals

This document provides a concise technical overview of the core physicochemical properties of
1-(Aminomethyl)cyclopentanol hydrochloride, a key building block in synthetic chemistry
and pharmaceutical development. The data presented herein is compiled from verified
chemical databases.

Quantitative Data Summary

The fundamental molecular properties of 1-(Aminomethyl)cyclopentanol hydrochloride are
summarized in the table below for easy reference and comparison.

Property Value

Molecular Formula CeH14CINO

Molecular Weight 151.63 g/mol [1][2][3][4]
CAS Number 76066-27-8[1][2][5]

Chemical Structure and Formula
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The molecular formula for 1-(Aminomethyl)cyclopentanol hydrochloride is CeH14CINO.[1][2]
[3] This indicates that each molecule is composed of six carbon atoms, fourteen hydrogen
atoms, one chlorine atom, one nitrogen atom, and one oxygen atom. The hydrochloride salt
form enhances the compound's stability and solubility in aqueous solutions, a desirable
characteristic for many research and development applications. The base compound, 1-
(Aminomethyl)cyclopentanol, has a molecular formula of CeH13NO and a molecular weight of
approximately 115.17 g/mol .[6][7][8]

Disclaimer: This document is intended for informational purposes for a technical audience. It
does not include experimental protocols or signaling pathways as they are not applicable to the
determination of molecular weight.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 1-(aminomethyl)cyclopentanol hydrochloride | 76066-27-8 [amp.chemicalbook.com]

2. 1-(aminomethyl)cyclopentanol hydrochloride(76066-27-8) 1H NMR [m.chemicalbook.com]

3. eMolecules 1-(Aminomethyl)cyclopentanol, HCI | 76066-27-8 | MFCD10686694 | Fisher
Scientific [fishersci.com]

e 4. parchem.com [parchem.com]

» 5. 1-(Aminomethyl)cyclopentanol hydrochloride | CAS 76066-27-8 | Chemical-Suppliers
[chemical-suppliers.eu]

e 6. Buy 1-(Aminomethyl)cyclopentanol | 45511-81-7 [smolecule.com]

e 7. 1-(Aminomethyl)cyclopentan-1-ol | C6H13NO | CID 13051202 - PubChem
[pubchem.ncbi.nlm.nih.gov]

o 8. fluorochem.co.uk [fluorochem.co.uk]

 To cite this document: BenchChem. [In-depth Technical Guide: Physicochemical Properties
of 1-(Aminomethyl)cyclopentanol Hydrochloride]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b1288592#1-aminomethyl-cyclopentanol-
hydrochloride-molecular-weight]

© 2025 BenchChem. All rights reserved. 2/3 Tech Support


https://www.benchchem.com/product/b1288592?utm_src=pdf-body
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB31541611.htm
https://m.chemicalbook.com/SpectrumEN_76066-27-8_1HNMR.htm
https://www.fishersci.com/shop/products/1-aminomethyl-cyclopentan-1g-2/502189367
https://www.smolecule.com/products/s687028
https://pubchem.ncbi.nlm.nih.gov/compound/1-_Aminomethyl_cyclopentan-1-ol
https://fluorochem.co.uk/product/F092907/
https://www.benchchem.com/product/b1288592?utm_src=pdf-custom-synthesis
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB31541611.htm
https://m.chemicalbook.com/SpectrumEN_76066-27-8_1HNMR.htm
https://www.fishersci.com/shop/products/1-aminomethyl-cyclopentan-1g-2/502189367
https://www.fishersci.com/shop/products/1-aminomethyl-cyclopentan-1g-2/502189367
https://parchem.com/chemical-supplier-distributor/1-aminomethyl-cyclopentanol-hydrochloride-069463
http://www.chemical-suppliers.eu/enp/aminomethyl-cyclopentanol-hydrochloride-PX347226
http://www.chemical-suppliers.eu/enp/aminomethyl-cyclopentanol-hydrochloride-PX347226
https://www.smolecule.com/products/s687028
https://pubchem.ncbi.nlm.nih.gov/compound/1-_Aminomethyl_cyclopentan-1-ol
https://pubchem.ncbi.nlm.nih.gov/compound/1-_Aminomethyl_cyclopentan-1-ol
https://fluorochem.co.uk/product/F092907/
https://www.benchchem.com/product/b1288592#1-aminomethyl-cyclopentanol-hydrochloride-molecular-weight
https://www.benchchem.com/product/b1288592#1-aminomethyl-cyclopentanol-hydrochloride-molecular-weight
https://www.benchchem.com/product/b1288592#1-aminomethyl-cyclopentanol-hydrochloride-molecular-weight
https://www.benchchem.com/product/b1288592#1-aminomethyl-cyclopentanol-hydrochloride-molecular-weight
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1288592?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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